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Inhibitor Profiles at a Glance

Feature CYC116 Barasertib (AZD1152) GSK1070916

Primary
Target(s)

Aurora A (Ki = 8 nM), Aurora B
(Ki = 9 nM) [1] [2]

Aurora B (IC₅₀ = 0.37 nM
for active metabolite

barasertib-HQPA) [3]

Aurora B (IC₅₀ = 0.38
nM), Aurora C (IC₅₀ =

1.5 nM) [4]

Selectivity Dual A/B inhibitor; also inhibits

VEGFR2, Src, Lck, FLT3 at
higher doses [1]

>1000-fold selective for

Aurora B over Aurora A
[3]

>250-fold selective for

Aurora B over Aurora
A [4]

Cellular
Phenotype

Polyploidy, failure of
cytokinesis, cell death [1] [2]

Polyploidy, cell growth
arrest, apoptosis [3] [5]

Polyploidy, cell death
[4]

Key Cellular
IC₅₀/Activity

<50 nM antiproliferative activity
in MV4-11 cells [1]; inhibits

mast cell degranulation (IC₅₀

~1.42 µM) [6]

IC₅₀ < 50 nM in sensitive
SCLC lines [3]

IC₅₀ ~7 nM in A549
lung cancer cells [4]

In Vivo
Activity

Tumor growth delay in NCI-
H460 xenografts (75-100

mg/kg, p.o.) [1] [2]

Anti-tumor activity in AML
and SCLC xenograft

models [3] [5]

Anti-tumor activity in
breast, lung, and

colon cancer
xenografts [4]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 7 Tech Support

https://www.smolecule.com/products/s524692?utm_src=pdf-body
https://www.smolecule.com/products/s524692?utm_src=pdf-interest
https://www.medchemexpress.com/CYC-116.html?srsltid=AfmBOoqkRE1lw0bOoQFYOl-2zm55eEmEMZm2jvRwOQia5EPTnK4KypgH
https://www.selleckchem.com/products/CYC116.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5050114/
https://www.mdpi.com/1420-3049/28/8/3385
https://www.medchemexpress.com/CYC-116.html?srsltid=AfmBOoqkRE1lw0bOoQFYOl-2zm55eEmEMZm2jvRwOQia5EPTnK4KypgH
https://pmc.ncbi.nlm.nih.gov/articles/PMC5050114/
https://www.mdpi.com/1420-3049/28/8/3385
https://www.medchemexpress.com/CYC-116.html?srsltid=AfmBOoqkRE1lw0bOoQFYOl-2zm55eEmEMZm2jvRwOQia5EPTnK4KypgH
https://www.selleckchem.com/products/CYC116.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5050114/
https://www.sciencedirect.com/topics/medicine-and-dentistry/barasertib
https://www.mdpi.com/1420-3049/28/8/3385
https://www.medchemexpress.com/CYC-116.html?srsltid=AfmBOoqkRE1lw0bOoQFYOl-2zm55eEmEMZm2jvRwOQia5EPTnK4KypgH
https://pmc.ncbi.nlm.nih.gov/articles/PMC6513188/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5050114/
https://www.mdpi.com/1420-3049/28/8/3385
https://www.medchemexpress.com/CYC-116.html?srsltid=AfmBOoqkRE1lw0bOoQFYOl-2zm55eEmEMZm2jvRwOQia5EPTnK4KypgH
https://www.selleckchem.com/products/CYC116.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5050114/
https://www.sciencedirect.com/topics/medicine-and-dentistry/barasertib
https://www.mdpi.com/1420-3049/28/8/3385
https://www.smolecule.com/products/s524692?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Feature CYC116 Barasertib (AZD1152) GSK1070916

Other
Applications

Suppresses type I
hypersensitivity; promotes

cardiomyocyte maturation [6]
[7]

Investigated in
medulloblastoma models

[8]

Substrate of ABCB1
transporter, which can

confer resistance [9]

Clinical Status Phase I (as anti-cancer drug)
[2]

Phase II (primarily in
AML) [5]

Phase I (completed)
[9] [4]

Mechanisms of Action and Experimental Pathways

The different selectivity of these inhibitors leads to distinct cellular mechanisms and research applications.

CYC116: Dual Inhibitor with Broader Research Applications

CYC116's inhibition of both Aurora A and B disrupts multiple stages of mitosis. The diagram below

illustrates the signaling pathways and cellular processes it affects in different research contexts.
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Barasertib and GSK1070916: Highly Selective Aurora B Inhibition

Barasertib and GSK1070916 produce a highly specific Aurora B inhibition phenotype. Their primary

mechanism is illustrated below.
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A critical finding for GSK1070916 is that overexpression of the ABCB1 transporter (also known as P-

glycoprotein) confers significant resistance to the drug. Combining GSK1070916 with an ABCB1

inhibitor can reverse this resistance, an important consideration for clinical development [9].

Key Experimental Protocols
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The biological data in the comparison table is generated from standard experimental methods.

Cytotoxicity/Proliferation Assays (MTT/MTS): Used to determine IC₅₀ values across cell lines [1]
[2]. Cells are seeded in 96-well plates, treated with a dilution series of the inhibitor for 72-96 hours,

incubated with MTT reagent, and the formazan product is solubilized and measured
spectrophotometrically [1].

Kinase Activity Assays: Biochemical kinase assays determine inhibitor potency (Ki/IC₅₀) [2].
Recombinant kinase is incubated with the inhibitor, a peptide substrate, and Mg²⁺/ATP. Reaction is

stopped with acid, and radiolabeled phosphate incorporation is measured.
Cell Cycle Analysis (FACS): Used to observe polyploidy (>4N DNA content) [2]. Cells are treated

with the inhibitor, fixed, stained with propidium iodide, and analyzed by flow cytometry.
Western Blotting: Confirms target engagement by detecting reduction in phosphorylated Histone H3

(Ser10), a direct substrate of Aurora B [1] [2].
In Vivo Xenograft Studies: Evaluates efficacy in animal models [1] [5]. Immunocompromised mice

are implanted with human tumor cells, treated with the inhibitor (orally or intravenously), and tumor
volume is measured over time.

Summary for Researchers

Choose CYC116 if your research involves dual Aurora A/B inhibition, exploring effects on non-mitotic

pathways (like immune responses), or promoting cardiomyocyte maturation [6] [7].
Choose Barasertib or GSK1070916 for highly selective Aurora B inhibition. Barasertib has more

extensive clinical data in AML [5], while the known ABCB1-mediated resistance to GSK1070916 is
crucial for designing clinical trials or studying drug resistance [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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